Cas no 2679919-07-2 (rac-(3aR,4S,7aS)-1-(2,2,2-trifluoroacetyl)-octahydro-1H-indole-4-carboxylic acid)

• Product Name: rac-(3aR,4S,7aS)-1-(2,2,2-trifluoroacetyl)-octahydro-1H-indole-4-carboxylic acid
• CAS No: 2679919-07-2
• MF: C₁₁H₁₄F₃NO₃
• MW: 265.228973865509
• CID: 5644196
• PubChem ID: 165918983
• Update Time: 2025-05-20

rac-(3aR,4S,7aS)-1-(2,2,2-trifluoroacetyl)-octahydro-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,4S,7aS)-1-(2,2,2-trifluoroacetyl)-octahydro-1H-indole-4-carboxylic acid
• EN300-28281932
• 2679919-07-2

• Inchi： 1S/C11H14F3NO3/c12-11(13,14)10(18)15-5-4-6-7(9(16)17)2-1-3-8(6)15/h6-8H,1-5H2,(H,16,17)/t6-,7+,8+/m0/s1
• InChI Key： LNCWQUGWSYEHDB-XLPZGREQSA-N
• SMILES： FC(C(N1CC[C@H]2[C@H](C(=O)O)CCC[C@@H]12)=O)(F)F

Computed Properties

• Exact Mass: 265.09257779g/mol
• Monoisotopic Mass: 265.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(3aR,4S,7aS)-1-(2,2,2-trifluoroacetyl)-octahydro-1H-indole-4-carboxylic acid

Racemic (3aR,4S,7aS)-1-(2,2,2-Trifluoroacetyl)-Octahydro-1H-Indole-4-Carboxylic Acid: A Comprehensive Overview

Racemic (3aR,4S,7aS)-1-(2,2,2-Trifluoroacetyl)-Octahydro-1H-Indole-4-Carboxylic Acid, also known by its CAS number 2679919-07-2, is a compound of significant interest in contemporary chemical and pharmaceutical research. This compound is a racemic mixture of a specific enantiomer of an indole derivative with a trifluoroacetyl substituent and a carboxylic acid group. The indole ring system is a well-known structure in organic chemistry due to its prevalence in natural products and its role in various pharmacological agents.

The structure of this compound is characterized by an octahydroindole framework with specific stereochemistry at the 3aR, 4S, and 7aS positions. The presence of the trifluoroacetyl group at position 1 and the carboxylic acid group at position 4 introduces unique electronic and steric properties to the molecule. These features make it a promising candidate for further exploration in drug discovery and material science applications.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of more complex molecules with bioactive properties. Researchers have employed advanced synthetic methodologies to optimize the production of this compound from readily available starting materials. For instance, strategies involving organocatalytic asymmetric synthesis have been reported to achieve high enantioselectivity in the preparation of this racemic mixture.

The trifluoroacetyl group attached to the indole ring imparts significant electron-withdrawing effects due to the electronegativity of fluorine atoms. This property enhances the compound's ability to participate in various chemical reactions, such as nucleophilic substitutions or additions, making it versatile for further functionalization. Additionally, the carboxylic acid group provides opportunities for forming esters or amides through standard coupling reactions.

In terms of biological activity, preliminary assays have suggested that this compound exhibits moderate inhibitory effects on certain enzymes relevant to neurological disorders. The indole core is known for its ability to interact with G-protein coupled receptors (GPCRs), which are critical targets in drug development for conditions such as depression and anxiety.

Moreover, computational studies using molecular docking techniques have revealed potential binding modes of this compound with key therapeutic targets. These insights are valuable for guiding medicinal chemists in designing analogs with improved potency and selectivity.

From a synthetic perspective, the challenge lies in achieving high yields while maintaining stereochemical integrity during the synthesis process. Innovations in catalytic asymmetric hydrogenation and diastereoselective cyclization have been instrumental in overcoming these challenges.

In conclusion, racemic (3aR,4S,7aS)-1-(2,2,2-trifluoroacetyl)-octahydro-1H-indole-4-carboxylic acid represents a fascinating molecule at the intersection of organic synthesis and pharmacology. Its unique structural features and promising biological profile position it as a valuable tool for advancing research into novel therapeutic agents.